4-sulfamoyl-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide

Specification

• CAS No.: 897623-18-6
• Molecular Formula: C18H14N6O3S
• Molecular Weight: 394.41
• IUPAC Name: 4-sulfamoyl-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• Standard InChI: InChI=1S/C18H14N6O3S/c19-28(26,27)15-6-4-12(5-7-15)18(25)21-14-3-1-2-13(10-14)16-8-9-17-22-20-11-24(17)23-16/h1-11H,(H,21,25)(H2,19,26,27)
• Standard InChI Key: FJPIFXGUHSKSGX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N)C3=NN4C=NN=C4C=C3

Introduction

The compound 4-sulfamoyl-N-(3-{triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide is a complex organic molecule that combines a benzamide core with a sulfamoyl group and a triazolopyridazine moiety. This compound is of interest due to its potential pharmacological properties, which can be inferred from similar compounds that have been studied for their biological activities.

Synthesis and Preparation

The synthesis of such a compound typically involves multiple steps, starting with the preparation of the individual components and then combining them through appropriate chemical reactions. For example, the benzamide core can be synthesized from benzoic acid and an amine, while the sulfamoyl group can be introduced using sulfamoyl chloride. The triazolopyridazine moiety might require more complex synthesis involving heterocyclic chemistry.

Biological Activity

Compounds with similar structures, such as those containing triazolopyridazine or sulfamoyl groups, have been studied for their potential biological activities. For instance, triazolopyridazine derivatives have been explored for antimalarial and anti-inflammatory properties. Sulfamoyl-containing compounds are often investigated for their antimicrobial and anticancer activities.

Research Findings and Potential Applications

While specific research findings on 4-sulfamoyl-N-(3-{triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide are not available, compounds with similar structural elements have shown promise in various therapeutic areas:

• Antimalarial Activity: Triazolopyridine derivatives have been identified as potential antimalarial agents due to their ability to inhibit key enzymes in the malaria parasite.

• Anti-inflammatory and Anticancer Properties: Sulfamoyl and triazolopyridazine moieties are often associated with compounds that exhibit anti-inflammatory and anticancer activities, suggesting potential applications in these areas.